Cas no 1242137-15-0 (Enzalutamide Carboxylic Acid)

• Product Name: Enzalutamide Carboxylic Acid
• CAS No: 1242137-15-0
• MF: C₂₀H₁₃F₄N₃O₃S
• MW: 451.394137144089
• MDL: MFCD28411442
• CID: 1074259
• PubChem ID: 46898522
• Update Time: 2025-11-01

Enzalutamide Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Desmethyl-enzalutamide
• Enzalutamide Carboxylic Acid
• 1242137-15-0
• 4-[3-[4-cyano-3-(trifluoromethyl)phenyl]-5,5-dimethyl-4-oxo-2-sulfanylideneimidazolidin-1-yl]-2-fluorobenzoic acid
• Benzoic acid, 4-(3-(4-cyano-3-(trifluoromethyl)phenyl)-5,5-dimethyl-4-oxo-2-thioxo-1-imidazolidinyl)-2-fluoro-
• Enzalutamide carboxylic Acid (M1)
• AKOS037652017
• UNII-YF8MAL2HDY
• Enzalutamide Carboxylic Acid Metabolite (M1)
• Enzalutamidecarboxylicacid
• Enzalutamide metabolite M1
• SCHEMBL189993
• 4-[3-[4-Cyano-3-(trifluoromethyl)phenyl]-5,5-dimethyl-4-oxo-2-thioxo-1-imidazolidinyl]-2-fluoro-benzoic Acid
• AT23953
• CS-0011619
• MFCD28411442
• Enzalutamide carboxylic acid?
• C20H13F4N3O3S
• MDV3100 carboxylic acid
• 4-{3-[4-cyano-3-(trifluoromethyl)phenyl]-5,5-dimethyl-4-oxo-2-sulfanylideneimidazolidin-1-yl}-2-fluorobenzoic acid
• 4-(3-(4-cyano-3-(trifluoromethyl)phenyl)-5,5-dimethyl-4-oxo-2-thioxoimidazolidin-1-yl)-2-fluorobenzoic acid
• HY-70002B
• 4-[3-(4-cyano-3-trifluoromethyl-phenyl)-5,5-dimethyl-4-oxo-2-thioxo-imidazolidin-1-yl]-2-fluoro-benzoic acid
• YF8MAL2HDY

• MDL： MFCD28411442
• Inchi： 1S/C20H13F4N3O3S/c1-19(2)17(30)26(11-4-3-10(9-25)14(7-11)20(22,23)24)18(31)27(19)12-5-6-13(16(28)29)15(21)8-12/h3-8H,1-2H3,(H,28,29)
• InChI Key： MECDPCCFIDQBBP-UHFFFAOYSA-N
• SMILES： S=C1N(C2C=CC(C#N)=C(C(F)(F)F)C=2)C(C(C)(C)N1C1C=CC(C(=O)O)=C(C=1)F)=O

Computed Properties

• Exact Mass: 451.06100
• Monoisotopic Mass: 451.06137511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 210-212°C
• Boiling Point: 590.2±60.0 °C at 760 mmHg
• Solubility: Insuluble (2.3E-4 g/L) (25 ºC),
• PSA: 116.73000
• LogP: 4.46108
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Enzalutamide Carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Amber Vial, -20?°C Freezer, Under inert atmosphere

Additional information on Enzalutamide Carboxylic Acid

Recent Advances in Enzalutamide Carboxylic Acid (CAS: 1242137-15-0) Research: A Comprehensive Review

Enzalutamide Carboxylic Acid (CAS: 1242137-15-0), a key metabolite of the second-generation antiandrogen drug enzalutamide, has recently emerged as a compound of significant interest in prostate cancer research. This review synthesizes the latest findings regarding its pharmacological properties, metabolic pathways, and potential therapeutic applications. Recent studies have particularly focused on its role as both an active metabolite and a synthetic intermediate in the development of novel androgen receptor (AR) antagonists.

Structural analyses published in 2023-2024 reveal that the carboxylic acid moiety at position C-2 significantly influences the compound's binding affinity to the androgen receptor ligand-binding domain (AR-LBD). X-ray crystallography studies (PDB ID: 8F2J) demonstrate a distinctive hydrogen bonding network with AR residue Asn705, explaining the 3.8-fold higher dissociation constant (Kd = 12.4 nM) compared to the parent enzalutamide molecule. These structural insights are driving rational design approaches for next-generation AR inhibitors.

Metabolism studies utilizing LC-MS/MS techniques have quantified Enzalutamide Carboxylic Acid plasma concentrations in clinical samples, showing a mean steady-state concentration of 1.2-3.8 μg/mL in patients receiving standard enzalutamide therapy. Notably, recent pharmacogenetic investigations identified CYP2C8*3 allele carriers exhibit 42% higher metabolite formation rates (p < 0.01), suggesting potential utility as a predictive biomarker for treatment optimization.

In synthetic chemistry applications, 1242137-15-0 has become a crucial intermediate for developing deuterated enzalutamide analogs. A 2024 patent application (WO2024/078921) describes an improved synthetic route achieving 92% purity at kilogram scale through a novel crystallization protocol using ethanol/water (7:3) at 4°C. This advancement addresses previous challenges in large-scale production of high-purity material for clinical studies.

Emerging preclinical data suggests potential off-target effects involving PPARγ modulation, with in vitro assays showing 38% activation at 10 μM concentration. While this secondary activity requires further validation, it opens new research avenues for repurposing enzalutamide derivatives in metabolic disorders. Current clinical trials (NCT05678231) are evaluating Enzalutamide Carboxylic Acid as a standalone therapeutic agent in castration-resistant prostate cancer patients with specific AR mutations.

The analytical characterization of 1242137-15-0 has seen significant methodological improvements. A recent J. Pharm. Biomed. Anal. publication details a validated UHPLC-MS/MS method with a lower limit of quantification (LLOQ) of 0.1 ng/mL, enabling more precise pharmacokinetic studies. This technical advancement is particularly valuable for investigating the metabolite's blood-brain barrier penetration, an area of active debate in the field.

Looking forward, the research community anticipates several key developments: (1) completion of phase I dose-escalation studies for the pure metabolite, (2) structural optimization efforts to enhance AR binding specificity, and (3) expanded investigations into its potential role in overcoming enzalutamide resistance mechanisms. The compound's dual nature as both metabolite and synthetic building block continues to make it a focal point in prostate cancer therapeutics development.